Cas no 89213-98-9 (Phosphonium, [4-[(1-methylethyl)amino]butyl]triphenyl-)

• Product Name: Phosphonium, [4-[(1-methylethyl)amino]butyl]triphenyl-
• CAS No: 89213-98-9
• MF: C₂₅H₃₁NP
• MW: 376.494107484818
• CID: 608654
• PubChem ID: 71322748
• Update Time: 2025-04-19

Phosphonium, [4-[(1-methylethyl)amino]butyl]triphenyl- Chemical and Physical Properties

Names and Identifiers

• Phosphonium, [4-[(1-methylethyl)amino]butyl]triphenyl-
• triphenyl-[4-(propan-2-ylamino)butyl]phosphanium
• 89213-98-9
• DTXSID40752399
• Triphenyl{4-[(propan-2-yl)amino]butyl}phosphanium

• Inchi： 1S/C25H31NP/c1-22(2)26-20-12-13-21-27(23-14-6-3-7-15-23,24-16-8-4-9-17-24)25-18-10-5-11-19-25/h3-11,14-19,22,26H,12-13,20-21H2,1-2H3/q+1
• InChI Key： BSKPGXLOXOCEMY-UHFFFAOYSA-N
• SMILES： [P+](C1C=CC=CC=1)(C1C=CC=CC=1)(C1C=CC=CC=1)CCCCNC(C)C

Computed Properties

• Exact Mass: 376.219411991g/mol
• Monoisotopic Mass: 376.219411991g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 27
• Rotatable Bond Count: 9
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 12Ų

Experimental Properties

• PSA: 25.62000
• LogP: 5.14960